![molecular formula C13H15NO2 B7515591 N-[1-(1-benzofuran-2-yl)ethyl]propanamide](/img/structure/B7515591.png)
N-[1-(1-benzofuran-2-yl)ethyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1-benzofuran-2-yl)ethyl]propanamide, also known as BPAP, is a novel psychoactive compound that has gained attention in recent years due to its potential therapeutic applications. BPAP belongs to the class of compounds known as benzofurans, which are structurally similar to amphetamines and have been shown to possess stimulant and hallucinogenic properties.
Mechanism of Action
The exact mechanism of action of N-[1-(1-benzofuran-2-yl)ethyl]propanamide is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, which increases the concentration of these neurotransmitters in the brain. This compound has also been shown to activate the sigma-1 receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons in the brain. This compound has been shown to improve cognitive function in animal models, which may be due to its ability to increase the release of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
N-[1-(1-benzofuran-2-yl)ethyl]propanamide has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize and is readily available. This compound has been shown to possess therapeutic effects in animal models, which makes it a promising candidate for further research. However, there are also limitations to the use of this compound in laboratory experiments. This compound is a psychoactive compound, which may complicate the interpretation of results. This compound has also not been extensively studied in humans, which limits our understanding of its safety and efficacy.
Future Directions
There are several future directions for research on N-[1-(1-benzofuran-2-yl)ethyl]propanamide. One area of research is the development of this compound derivatives with improved therapeutic properties. Another area of research is the investigation of the safety and efficacy of this compound in humans. This compound may also have potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Further research is needed to fully understand the therapeutic potential of this compound and its derivatives.
In conclusion, this compound is a novel psychoactive compound that has gained attention in recent years due to its potential therapeutic applications. This compound has been shown to possess antidepressant, anxiolytic, and cognitive-enhancing properties in animal models. This compound has also been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects. This compound has several advantages for use in laboratory experiments, but there are also limitations to its use. Future research on this compound and its derivatives may lead to the development of new treatments for neurological disorders.
Synthesis Methods
The synthesis of N-[1-(1-benzofuran-2-yl)ethyl]propanamide involves the reaction of 2-amino-1-(1-benzofuran-2-yl)ethanol with propanoyl chloride in the presence of a base such as triethylamine. The resulting product is purified by recrystallization to yield this compound in high purity and yield. The synthesis of this compound is a relatively simple process and can be performed using standard laboratory equipment.
Scientific Research Applications
N-[1-(1-benzofuran-2-yl)ethyl]propanamide has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to possess antidepressant, anxiolytic, and cognitive-enhancing properties in animal models. This compound has also been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects.
properties
IUPAC Name |
N-[1-(1-benzofuran-2-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-3-13(15)14-9(2)12-8-10-6-4-5-7-11(10)16-12/h4-9H,3H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEMQNIMUVMXTBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC(C)C1=CC2=CC=CC=C2O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.